Cas no 169334-30-9 (2-Hexanone, 6-(4-hydroxyphenyl)-)

• Product Name: 2-Hexanone, 6-(4-hydroxyphenyl)-
• CAS No: 169334-30-9
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1356272
• PubChem ID: 16116547
• Update Time: 2025-04-20

2-Hexanone, 6-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 6-(4-hydroxyphenyl)-
• 6-(4-hydroxyphenyl)hexan-2-one
• 169334-30-9
• DTXSID60583046
• SCHEMBL2565118

• Inchi： 1S/C12H16O2/c1-10(13)4-2-3-5-11-6-8-12(14)9-7-11/h6-9,14H,2-5H2,1H3
• InChI Key： YHDMIGOYDMEUIW-UHFFFAOYSA-N
• SMILES： O=C(C)CCCCC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids